5-Hydroxy-3,4,5-trimethylfuran-2(5H)-one

• IUPAC Name: 5-hydroxy-3,4,5-trimethylfuran-2-one
• InChI: InChI=1S/C7H10O3/c1-4-5(2)7(3,9)10-6(4)8/h9H,1-3H3
• InChI Key: QCXQZXGUFOMZPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(OC1=O)(C)O)C
• Molecular Formula: C7H10O3
• DSSTOX Substance ID: DTXSID30498815
• Molecular Weight: 142.15 g/mol
• CAS RN: 14300-73-3

Description

5-Hydroxy-3,4,5-trimethylfuran-2(5H)-one, also known as HMF, is a naturally occurring organic compound that is widely used in scientific research applications. HMF is a furan derivative that can be synthesized from fructose or glucose through a dehydration process. This compound has been studied for its potential use in various fields, including food science, materials science, and pharmaceuticals.

Scientific Research Applications

Enantioselective Synthesis

5-Hydroxy-3,4,5-trimethylfuran-2(5H)-one has been utilized in enantioselective organocatalytic reactions. For instance, it was used as an electrophile in the Friedel-Crafts alkylation of indoles, leading to the production of chiral γ-lactones and γ-lactams with high yield and enantioselectivity. This highlights its potential in creating stereochemically complex molecules for pharmaceutical and chemical industries (Riguet, 2011).

Photoaffinity Labeling Probes

The compound has also been used in the design of photoaffinity labeling probes, particularly for receptor identification and mode of action elucidation. Such probes are valuable in studying the interactions of biomolecules, which is crucial for drug discovery and biochemical research (Pošta et al., 2016).

Seed Germination Inhibition

Research has identified this compound as an efficient seed germination inhibitor. It significantly reduces the effect of karrikinolide, a potent germination promotor. Understanding its mechanism can provide insights into plant growth regulation and agricultural applications (Pošta et al., 2018).

Synthetic Methods Development

Recent studies have focused on developing methods for synthesizing 5-hydroxyfuran-2(5H)-one derivatives. These methods include transformations of 2-oxocarboxylic acids and synthetic modifications of furan derivatives, highlighting its versatility and potential in various chemical syntheses (Fedoseev & Belikov, 2018).

Catalysis and Biofuel Production

In the field of catalysis and renewable energy, this compound plays a role in the hydroconversion of biomass-derived materials into chemicals and biofuels. Its efficiency in catalysis is influenced by the nature of metals, supports, and additives, making it a significant player in the biorefinery industry (Chen et al., 2018).